Cas no 177284-56-9 (Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester
• CAS No: 177284-56-9
• MF: C₁₁H₁₄BrF₂O₃P
• MW: 343.101630687714
• MDL: MFCD33022465
• CID: 3816174
• PubChem ID: 11244812
• Update Time: 2025-06-10

Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester
• Phosphonic acid, P-[(4-bromophenyl)difluoromethyl]-, diethyl ester
• Diethyl α,α-difluoro-4-bromobenzylphosphonate
• Diethyl((4-bromophenyl)difluoromethyl)phosphonate
• E75372
• MFCD33022465
• SY282389
• Diethyl ((4-bromophenyl)difluoromethyl)phosphonate
• 177284-56-9
• diethyl (4-bromophenyl)difluoromethylphosphonate
• Diethyl [(4-Bromophenyl)difluoromethyl]phosphonate
• 1-Bromo-4-[diethoxyphosphoryl(difluoro)methyl]benzene

• MDL： MFCD33022465
• Inchi： 1S/C11H14BrF2O3P/c1-3-16-18(15,17-4-2)11(13,14)9-5-7-10(12)8-6-9/h5-8H,3-4H2,1-2H3
• InChI Key： FTVUHFDFIXBJCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(F)(F)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 341.98320g/mol
• Monoisotopic Mass: 341.98320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester

Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester (CAS No. 177284-56-9): A Comprehensive Overview

Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester, identified by its CAS number 177284-56-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phosphonates, which are known for their diverse applications in medicinal chemistry, material science, and agrochemicals. The unique structural features of this molecule, particularly the presence of a 4-bromophenyl group and a difluoromethyl moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. In recent years, there has been a growing interest in the development of phosphonate-based compounds as potential therapeutic agents. These compounds have shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, making such derivatives more suitable for clinical applications.

In the context of current research, Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester has been explored as a key building block in the synthesis of novel pharmaceuticals. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in cancer metabolism. The bromine substituent on the phenyl ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce complexity into molecular structures.

The diethyl ester functionality serves multiple purposes in synthetic chemistry. It not only enhances the solubility of the compound in organic solvents but also acts as a protecting group for the phosphonic acid moiety. This dual functionality makes it an attractive choice for multi-step syntheses where selective protection and deprotection steps are required. Additionally, the ester group can be easily hydrolyzed under acidic or basic conditions to yield the corresponding free acid, providing flexibility in downstream applications.

Recent studies have highlighted the potential of phosphonate derivatives in materials science. For example, phosphonates have been investigated as ligands for metal-organic frameworks (MOFs) and as components in advanced polymer formulations. The ability of these compounds to form stable coordination complexes with transition metals has opened up new avenues for developing catalytic systems and sensors. The unique electronic properties imparted by the difluoromethyl group further enhance their utility in these applications.

The synthesis of Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the reaction of 4-bromobenzoyl chloride with difluoromethyllithium followed by quenching with diethyl phosphite. This approach leverages the reactivity of organolithium intermediates to construct the desired carbon-phosphorus bond efficiently. The use of organometallic reagents underscores the importance of modern synthetic methodologies in accessing complex molecular architectures.

In conclusion, Phosphonic acid, [(4-bromophenyl)difluoromethyl]-, diethyl ester (CAS No. 177284-56-9) is a versatile compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and synthetic utility make it a valuable tool for researchers aiming to develop novel bioactive molecules and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex scientific and technological challenges.